Cas no 896304-43-1 (2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
• CAS No: 896304-43-1
• MF: C₂₃H₂₃N₅O₃S
• MW: 449.525423288345
• CID: 6020119
• PubChem ID: 18573877
• Update Time: 2025-05-21

2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide
• 2-[(5-benzyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• 2-((5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide
• SR-01000022727-1
• AKOS016384375
• SR-01000022727
• F2563-0640
• 896304-43-1
• 2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C23H23N5O3S/c1-30-19-11-10-18(15-20(19)31-2)24-22(29)16-32-23-26-25-21(14-17-8-4-3-5-9-17)28(23)27-12-6-7-13-27/h3-13,15H,14,16H2,1-2H3,(H,24,29)
• InChI Key： PSYQGMKKPRIKCQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CSC1N(N2C=CC=C2)C(CC2=CC=CC=C2)=NN=1

Computed Properties

• Exact Mass: 449.15216079g/mol
• Monoisotopic Mass: 449.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3,4-dimethoxyphenyl)acetamide

Introduction to 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide (CAS No. 896304-43-1)

2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide (CAS No. 896304-43-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a pyrrole ring, and a triazole moiety, all interconnected through a sulfur atom. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, the use of green chemistry principles and catalytic systems has significantly reduced the environmental impact of its synthesis.

In terms of its biological properties, 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide has been studied for its potential as an anti-inflammatory agent. Research has shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The pharmacokinetic profile of 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide is another area of active research. Initial studies suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further investigations are needed to optimize its pharmacokinetic properties for clinical applications.

In the context of drug development, the safety profile of 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide is crucial. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

The potential therapeutic applications of 2-{5-Benzyl-4-(1H-Pyrrol-1-yl)-4H-1,2,4-Triazol-3-ylsulfanyl}-N-(3,4-Dimethoxyphenyl)acetamide extend beyond inflammation and cancer. Recent studies have explored its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that it may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

In conclusion, 2-{5-Benzyl-4-(1H-Pyrrol-1-y)-l)-4H-l , 2 , 4-triazol - 3 - ylsulfanyl } - N - ( 3 , 4 - dimethoxypheny l ) acetamide (CAS No. 896304 - 0 - 0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds promise for addressing unmet medical needs in various disease areas.